[1,2,3,4]tetrazolo[1,5-b]pyridazine-6-sulfonamide

• IUPAC Name: tetrazolo[1,5-b]pyridazine-6-sulfonamide
• InChI: InChI=1S/C4H4N6O2S/c5-13(11,12)4-2-1-3-6-8-9-10(3)7-4/h1-2H,(H2,5,11,12)
• InChI Key: CWXAXKABJCEXDT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=NN2C1=NN=N2)S(=O)(=O)N
• Molecular Formula: C4H4N6O2S
• Molecular Weight: 200.18 g/mol

Description

Tetrazolo[1,5-b]pyridazine-6-sulfonamide (TZPS) is a heterocyclic compound that has been studied for its potential applications in scientific research. TZPS is a member of the sulfonamide family, which is a group of compounds that have been used in medicine for a variety of therapeutic purposes. TZPS has been used in a variety of scientific research applications, including as a catalyst, as a reagent, and as a fluorescent probe.

Scientific Research Applications

[1,2,3,4]tetrazolo[1,5-b]pyridazine-6-sulfonamide has been studied for its potential applications in scientific research. It has been used as a catalyst in organic synthesis, as a reagent in chemical reactions, and as a fluorescent probe in biological studies. This compound has been used in the synthesis of various compounds, including pharmaceuticals, pesticides, and dyes. It has also been used to detect the presence of certain proteins and enzymes in biological systems.

Mechanism of Action

The mechanism of action of [1,2,3,4]tetrazolo[1,5-b]pyridazine-6-sulfonamide is not fully understood. It is thought to act as an inhibitor of certain enzymes, such as proteases, and as a chelator of metal ions. It is also believed to interact with certain proteins, such as those involved in signal transduction pathways.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not fully understood. Studies have shown that it can inhibit the activity of certain enzymes, such as proteases, and can chelate metal ions. It has also been shown to interact with certain proteins, such as those involved in signal transduction pathways. It is not known if this compound has any direct effects on cells or tissues.

Advantages and Limitations for Lab Experiments

[1,2,3,4]tetrazolo[1,5-b]pyridazine-6-sulfonamide has several advantages and limitations for use in lab experiments. It is a relatively inexpensive compound and is easy to synthesize. It is also a stable compound, meaning it can be stored for long periods of time without degradation. However, it is not very soluble in water, making it difficult to use in aqueous solutions. Additionally, it is not very selective and can interact with a variety of proteins and enzymes.

Future Directions

There are several potential future directions for [1,2,3,4]tetrazolo[1,5-b]pyridazine-6-sulfonamide. One potential direction is to further study its mechanism of action, as well as its biochemical and physiological effects. Additionally, further research could be done to determine its potential applications in medicine. Another potential direction is to develop more efficient and selective synthesis methods for this compound. Finally, further research could be done to determine the potential toxicity of this compound and its potential effects on cells and tissues.

Synthesis Methods

[1,2,3,4]tetrazolo[1,5-b]pyridazine-6-sulfonamide can be synthesized through a variety of methods. The most common method of synthesis is through a reaction of 1,3-diaminopropane and 6-chloro-2-methyltetrazole. This reaction occurs in the presence of a base, such as sodium hydroxide, and a catalyst, such as palladium chloride. The reaction is heated to a temperature of 100-120°C for several hours in order to produce the desired product. The reaction yields a white solid product that can be purified through recrystallization.